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Compound of Interest

Compound Name: (R)-NVS-ZP7-4

Cat. No.: B13444334

For researchers and drug development professionals, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential information and step-by-step procedures for the safe disposal of (R)-
NVS-ZP7-4, a zinc transporter SLC39A7 (ZIP7) inhibitor.

Safety and Hazard Information

According to the Safety Data Sheet (SDS) for NVS-ZP7-4, the compound is not classified as a
hazardous substance under the Globally Harmonized System (GHS). Its low hazard profile is
further detailed by its NFPA and HMIS ratings, which indicate no significant risks associated
with health, flammability, or reactivity.

Quantitative Safety Data
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Hazard Rating

Category Rating Description
System
No hazard beyond
NFPA Health 0 that of ordinary
combustible material.
_ Will not burn under
Fire 0 ) ) N
typical fire conditions.
Normally stable, even
o under fire exposure
Reactivity 0 » )
conditions, and is not
reactive with water.
No significant risk to
HMIS Health 0
health.
Fire 0 Not combustible.
Reactivity 0 Not reactive.

Personal Protective Equipment (PPE) and Handling

While (R)-NVS-ZP7-4 is not classified as hazardous, standard laboratory safety precautions

should always be observed during handling and disposal to minimize any potential risks.

o General Hygiene: Follow the usual precautionary measures for handling chemicals.

» Hand Protection: Although the product is generally not irritating to the skin, wearing

appropriate chemical-resistant gloves is recommended as a best practice.

o Eye Protection: Use safety glasses or goggles to protect against accidental splashes.

¢ Respiratory Protection: Not required under normal handling conditions.

Disposal Procedure for (R)-NVS-ZP7-4

Despite its non-hazardous classification, (R)-NVS-ZP7-4 should not be disposed of in the

regular trash or down the sink. All chemical waste should be handled in accordance with

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b13444334?utm_src=pdf-body
https://www.benchchem.com/product/b13444334?utm_src=pdf-body
https://www.benchchem.com/product/b13444334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

institutional and local regulations.
Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste (R)-NVS-ZP7-4, including any contaminated materials (e.g., pipette tips,
tubes, gloves), in a designated and clearly labeled chemical waste container.

o Ensure the container is made of a compatible material (e.g., glass or high-density
polyethylene).

o Do not mix with other waste streams unless compatibility is confirmed.
e Labeling:

o Clearly label the waste container with "Chemical Waste" and the full chemical name: "(R)-
NVS-ZP7-4".

o Include the name of the principal investigator or lab group and the date of accumulation.
o Storage:

o Store the sealed waste container in a designated, secondary containment area within the
laboratory, away from incompatible materials.

o Do not store waste containers in public areas such as hallways.[1]
» Disposal Request:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to arrange for pickup.

o Follow your institution's specific procedures for chemical waste disposal requests.

Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of (R)-NVS-ZP7-4.

Spill and First Aid Measures
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In the event of a spill or exposure, follow these guidelines:

After Inhalation: Move to fresh air. Consult a doctor if you feel unwell.

After Skin Contact: Generally, the product does not irritate the skin. Wash with soap and
water.

After Eye Contact: Rinse opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

For spills, absorb the material with an inert absorbent and place it in the chemical waste
container for disposal. Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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